Cas no 24807-52-1 (3-Methoxybenzyl methyl sulfide)

• Product Name: 3-Methoxybenzyl methyl sulfide
• CAS No: 24807-52-1
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD23143137
• CID: 2933113
• PubChem ID: 66920813
• Update Time: 2025-06-15

3-Methoxybenzyl methyl sulfide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxybenzyl methyl sulfide
• 1-methoxy-3-(methylsulfanylmethyl)benzene
• 1-methoxy-3-[(methylsulfanyl)methyl]benzene
• Methyl 3-methoxybenzyl sulfide
• (3-METHOXYBENZYL)(METHYL)SULFANE
• W19464

• MDL： MFCD23143137
• Inchi： 1S/C9H12OS/c1-10-9-5-3-4-8(6-9)7-11-2/h3-6H,7H2,1-2H3
• InChI Key： JXDLCWWJEZQZIW-UHFFFAOYSA-N
• SMILES： S(C)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Methoxybenzyl methyl sulfide

Comprehensive Guide to 3-Methoxybenzyl Methyl Sulfide (CAS No. 24807-52-1): Properties, Applications, and Industry Insights

3-Methoxybenzyl methyl sulfide (CAS No. 24807-52-1) is a specialized organic compound gaining attention in fragrance, pharmaceutical, and agrochemical research. This sulfur-containing derivative of methoxybenzyl compounds exhibits unique chemical properties, making it valuable for synthetic applications. With growing interest in sulfur-based fragrances and flavor enhancers, this compound has emerged as a subject of study for researchers exploring novel organoleptic profiles.

The molecular structure of 3-methoxybenzyl methyl sulfide combines a methoxybenzyl group with a methyl sulfide moiety, creating distinct reactivity patterns. Recent publications highlight its role as an intermediate in synthesizing high-value aroma chemicals, particularly in luxury perfumery where sustainable fragrance ingredients are increasingly demanded. The compound's CAS registry (24807-52-1) ensures precise identification across global chemical databases, crucial for regulatory compliance and supply chain management.

From a technical perspective, 3-methoxybenzyl methyl sulfide demonstrates stability under standard storage conditions, with research indicating potential applications in controlled-release formulations. Its volatility profile makes it particularly interesting for microencapsulation technologies - a hot topic in cosmetic science forums. Analytical studies using GC-MS and HPLC methods confirm its purity parameters, essential for industries requiring high-precision chemical intermediates.

Market trends show rising searches for "methoxybenzyl derivatives in perfumery" and "sustainable sulfur compounds", reflecting growing commercial interest. The compound's CAS 24807-52-1 frequently appears in patent applications related to fragrance longevity enhancers, aligning with consumer demand for longer-lasting scents. Manufacturers are exploring its synergy with biodegradable fragrance carriers, addressing environmental concerns in personal care formulations.

Quality specifications for 3-methoxybenzyl methyl sulfide typically include ≥98% purity, with strict controls on residual solvents. Advanced purification techniques like molecular distillation ensure compliance with IFRA standards for fragrance ingredients. Analytical certificates often detail parameters like refractive index (1.520-1.525) and specific gravity (1.05-1.10 g/cm³ at 20°C), critical for formulation chemists.

Emerging research explores the compound's potential in green chemistry applications, particularly in catalytic synthesis routes that reduce energy consumption. The methoxybenzyl moiety's electronic properties make it interesting for photostabilizer development, a trending topic in material science circles. These developments position CAS 24807-52-1 as a compound with expanding utility beyond traditional uses.

Safety assessments confirm that 3-methoxybenzyl methyl sulfide requires standard laboratory handling precautions. Proper chemical storage protocols - including protection from oxidation and moisture - maintain stability. Material Safety Data Sheets (MSDS) provide comprehensive guidance on workplace handling procedures, a frequently searched topic among industrial users of specialty chemicals.

The global market for methoxybenzyl derivatives shows steady growth, driven by demand in premium fragrance compounds and functional additives. Suppliers increasingly highlight 24807-52-1 in catalogs as interest grows in sulfur-containing aroma molecules. Industry conferences frequently feature discussions on optimizing synthesis of such compounds, reflecting their commercial importance.

From a regulatory standpoint, 3-methoxybenzyl methyl sulfide complies with major chemical inventories including TSCA and EINECS. Its environmental fate characteristics are currently under study, with preliminary data suggesting favorable biodegradation profiles - a key consideration for sustainable chemistry initiatives. These aspects make it attractive for companies developing eco-friendly chemical portfolios.

Future research directions may explore the compound's potential in advanced material science applications, particularly where sulfur-containing linkers offer unique properties. The intersection of computational chemistry and molecular design could unlock new applications for CAS 24807-52-1, especially in designing next-generation functional materials with tailored characteristics.